Cas no 40034-60-4 (Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-)
40034-60-4 structure
Product Name:Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
CAS No:40034-60-4
MF:C13H12N2O2
MW:228.246582984924
CID:335098
PubChem ID:3016152
Update Time:2025-04-19
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
- 2,6-dimethyl-4-(3-nitrophenyl)pyridine
- EINECS 254-767-3
- DTXSID70193099
- NS00030708
- 40034-60-4
-
- Inchi： 1S/C13H12N2O2/c1-9-6-12(7-10(2)14-9)11-4-3-5-13(8-11)15(16)17/h3-8H,1-2H3
- InChI Key： FTWIJYIVFAWSLZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)C1C=C(C)N=C(C)C=1)=O
Computed Properties
- Exact Mass: 228.09000
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.71000
- LogP: 3.79680
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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